Cas no 181041-62-3 (16:0 PC-d75)

• Product Name: 16:0 PC-d75
• CAS No: 181041-62-3
• MF: C₄₀H₈₀NO₈P
• MW: 809.501001358032
• CID: 4457352
• PubChem ID: 46891707
• Update Time: 2025-04-24

16:0 PC-d75 Chemical and Physical Properties

Names and Identifiers

• 1,2-dipalmitoyl-d62-sn-glycero-3-phosphocholine-1,1,2,2-d4-N,N,N-trimethyl-d9
• 16:0 PC-D75
• 16:0 PC D75
• KILNVBDSWZSGLL-FFEHLJSNSA-N
• 1,2-DIPALMITOYL-D62-SN-GLYCERO-3-PHOSPHOCHOLINE-1,1,2,2-D4-N,N,N-TRIMETHYL-D 9
• DTXSID00677034
• HY-109506S8
• [(2R)-2,3-Bis(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontadeuteriohexadecanoyloxy)propyl] [1,1,2,2-tetradeuterio-2-[tris(trideuteriomethyl)azaniumyl]ethyl] phosphate
• (2R)-2,3-Bis[(~2~H_31_)hexadecanoyloxy]propyl 2-{tris[(~2~H_3_)methyl]azaniumyl}(~2~H_4_)ethyl phosphate
• 16:0 PC-d75, 1,2-dipalmitoyl-d62-sn-glycero-3-phosphocholine-1,1,2,2-d4-N,N,N-trimethyl-d9, powder
• DPPC-d75
• 181041-62-3
• 16:0 PC-d75

• MDL： MFCD00674387
• Inchi： 1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/t38-/m1/s1/i1D3,2D3,3D3,4D3,5D3,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2
• InChI Key： KILNVBDSWZSGLL-FFEHLJSNSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)OC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)OC([2H])([2H])C([2H])([2H])[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 809.03291145g/mol
• Monoisotopic Mass: 809.03291145g/mol
• Isotope Atom Count: 75
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 40
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 111Ų

16:0 PC-d75 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines